Cas no 2034307-96-3 (methyl 6-2-(benzylsulfanyl)acetyl-6-azaspiro2.5octane-1-carboxylate)

• Product Name: methyl 6-2-(benzylsulfanyl)acetyl-6-azaspiro2.5octane-1-carboxylate
• CAS No: 2034307-96-3
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 6290038
• PubChem ID: 119103932
• Update Time: 2025-08-05

methyl 6-2-(benzylsulfanyl)acetyl-6-azaspiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-2-(benzylsulfanyl)acetyl-6-azaspiro2.5octane-1-carboxylate
• 2034307-96-3
• methyl 6-(2-benzylsulfanylacetyl)-6-azaspiro[2.5]octane-2-carboxylate
• F6554-5941
• methyl 6-(2-(benzylthio)acetyl)-6-azaspiro[2.5]octane-1-carboxylate
• methyl 6-[2-(benzylsulfanyl)acetyl]-6-azaspiro[2.5]octane-1-carboxylate
• AKOS026696797

• Inchi： 1S/C18H23NO3S/c1-22-17(21)15-11-18(15)7-9-19(10-8-18)16(20)13-23-12-14-5-3-2-4-6-14/h2-6,15H,7-13H2,1H3
• InChI Key： CEBUPWRBSPHTAO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(N1CCC2(CC1)CC2C(=O)OC)=O

Computed Properties

• Exact Mass: 333.13986477g/mol
• Monoisotopic Mass: 333.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.9Ų

Additional information on methyl 6-2-(benzylsulfanyl)acetyl-6-azaspiro2.5octane-1-carboxylate

Methyl 6-(2-(Benzylsulfanyl)Acetyl)-6-Azaspiro[2.5]Octane-1-Carboxylate: A Comprehensive Overview

Methyl 6-(2-(Benzylsulfanyl)Acetyl)-6-Azaspiro[2.5]Octane-1-Carboxylate, also known by its CAS number 2034307-96-3, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, a nitrogen atom. The molecule's structure includes a benzylsulfanyl group, an acetyl group, and a methyl ester, making it a versatile compound with potential applications in drug design and synthesis.

The synthesis of methyl 6-(2-(benzylsulfanyl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate involves a series of carefully planned reactions, including nucleophilic substitutions, acetylations, and esterifications. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for its application in chiral environments such as biological systems. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles.

In terms of pharmacological applications, methyl 6-(2-(benzylsulfanyl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate has shown promise as a lead compound in the development of bioactive agents. Its spiro structure provides a rigid framework that can be exploited to modulate pharmacokinetic properties such as solubility and bioavailability. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for anti-inflammatory and anti-cancer therapies.

The benzylsulfanyl group within the molecule contributes to its sulfur-based chemistry, which is known for its role in redox reactions and antioxidant properties. This feature has led to investigations into the compound's ability to act as a sulfur donor in biological systems, potentially offering therapeutic benefits in conditions associated with oxidative stress. Furthermore, the acetyl group enhances the molecule's reactivity, making it amenable to further functionalization and diversification.

From an analytical standpoint, the characterization of methyl 6-(2-(benzylsulfanyl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into the compound's stereochemistry and conformational flexibility, which are critical for understanding its interactions with biological targets.

In conclusion, methyl 6-(2-(benzylsulfanyl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate (CAS No: 2034307-96-3) represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and versatile functional groups position it as a valuable tool for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to unravel its potential applications, this compound stands at the forefront of chemical innovation.